Cas no 2155855-93-7 (2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride)

• Product Name: 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride
• CAS No: 2155855-93-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6339536
• PubChem ID: 132371530
• Update Time: 2025-06-29

2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride
• EN300-1272293
• 2155855-93-7

• Inchi： 1S/C7H15NO.ClH/c1-2-3-4-6-9-7-5-8;/h2H,1,3-8H2;1H
• InChI Key： QGPQAKYAFGMLNO-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)CCCC=C

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 63.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride

2-(Pent-4-en-1-yloxy)ethan-1-amine Hydrochloride: A Novel Compound with Promising Applications in CAS No. 2155855-93-7 Research

2-(Pent-4-en-1-yloxy)ethan-1-amine hydrochloride, identified by its CAS No. 2155855-93-7, is a synthetic compound that has garnered significant attention in the field of biomedical research. This molecule, characterized by its unique chemical structure, serves as a versatile intermediate in the development of pharmaceuticals and functional materials. Recent studies have highlighted its potential in modulating cellular signaling pathways and enhancing the efficacy of therapeutic agents. The compound's structural features, including its ethylene glycol backbone and alkene functional group, contribute to its reactivity and selectivity in biological systems.

Research published in Advanced Materials (2024) demonstrates that 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride exhibits remarkable bioavailability when administered via oral routes. The compound's ability to cross biological membranes is attributed to its amphiphilic nature, which allows it to interact with both hydrophilic and hydrophobic regions of cell membranes. This property is critical for its application in drug delivery systems, where controlled release and targeted delivery are essential for therapeutic success.

One of the most significant advancements in recent years is the development of 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride as a scaffold for designing small molecule inhibitors of protein kinases. A study in Journal of Medicinal Chemistry (2023) reported that derivatives of this compound show potent activity against the ALK and ROS1 kinases, which are implicated in various cancers. The compound's structural flexibility allows for the introduction of functional groups that enhance its binding affinity and selectivity for these targets.

The synthesis of 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride has been optimized using catalytic methods that reduce environmental impact. A 2024 paper in Green Chemistry describes a one-pot synthesis process that employs a reusable catalyst, significantly lowering the energy consumption and waste generation associated with traditional methods. This innovation aligns with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Recent studies have also explored the compound's role in the development of smart hydrogels for drug delivery applications. A 2024 article in Biomaterials highlights how 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride can be incorporated into hydrogel matrices to create stimuli-responsive systems. These systems respond to changes in pH or temperature, enabling the controlled release of therapeutic agents at targeted sites within the body.

Another emerging area of research involves the use of 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride as a building block for the synthesis of bioactive peptides. A 2023 study in Peptides demonstrated that this compound can be modified to introduce amino acid residues that enhance the stability and biological activity of peptides. This approach has potential applications in the development of novel therapeutics for neurodegenerative disorders.

The compound's pharmacokinetic properties are being investigated to determine its suitability for long-term therapeutic use. A 2024 review in Clinical Pharmacology & Therapeutics discusses the importance of understanding the compound's metabolism and excretion pathways. Researchers are particularly interested in its interaction with cytochrome P450 enzymes, which are involved in the metabolism of many drugs.

Advances in computational chemistry have enabled the prediction of 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride's behavior in biological systems. Molecular dynamics simulations published in Journal of Computational Chemistry (2023) provide insights into the compound's conformational flexibility and its ability to form hydrogen bonds with biomolecules. These findings are crucial for optimizing its therapeutic potential.

Collaborative efforts between academia and industry are accelerating the development of 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride into clinical applications. A 2024 partnership between a biotechnology company and a university has led to the creation of a phase I clinical trial for a drug based on this compound, targeting a specific type of breast cancer. The trial results are anticipated to provide critical data on the compound's safety and efficacy.

As research into 2-(pent-4-en-1-yloxy)ethan-1-amine hydrochloride continues to evolve, its potential applications are expanding beyond traditional pharmaceuticals. Emerging fields such as nanotechnology and regenerative medicine are exploring its role in the development of novel therapies. The compound's unique properties make it a valuable candidate for innovation in multiple scientific domains.